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Compound of Interest

Compound Name: 3,5-Difluorobenzonitrile

Cat. No.: B1349092 Get Quote

This guide provides essential information for the safe handling and disposal of 3,5-
Difluorobenzonitrile waste. It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is 3,5-Difluorobenzonitrile and what are its primary hazards?

A1: 3,5-Difluorobenzonitrile (CAS No. 64248-63-1) is a white, solid, aromatic organic

compound used as an intermediate in various research and industrial applications, including

pharmaceuticals and agrochemicals.[1] It is classified as a hazardous substance with the

following primary risks:

Toxicity: Toxic or harmful if swallowed, in contact with skin, or if inhaled.[2][3][4][5][6]

Irritation: Causes skin irritation and serious eye irritation.[2][3][4][5] It may also cause

respiratory irritation.[2]

Environmental Hazard: It is harmful to aquatic life with long-lasting effects.[2]

Q2: What are the immediate first aid procedures for exposure to 3,5-Difluorobenzonitrile?

A2: Immediate action is crucial in case of exposure.
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Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, ensuring

to lift the upper and lower eyelids occasionally.[2][5][7] Seek medical attention.

Skin Contact: Remove all contaminated clothing and shoes. Wash the affected area

immediately with plenty of soap and water.[5][7] If skin irritation occurs, get medical advice.

[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2][3][5] If

the person feels unwell, call a poison center or doctor.[3]

Ingestion: Rinse the mouth with water.[2][3] Immediately call a POISON CENTER or doctor.

[2]

Q3: What personal protective equipment (PPE) is required when handling 3,5-
Difluorobenzonitrile waste?

A3: To minimize exposure risk, the following PPE is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield approved under government

standards like NIOSH (US) or EN 166 (EU).[8][9]

Hand Protection: Use chemically resistant gloves (e.g., Nitrile rubber) that have been

inspected before use.[5][8]

Body Protection: Wear a protective suit and safety footwear to prevent skin contact.[8]

Respiratory Protection: If there is a risk of inhaling dust, use a particulate respirator (e.g.,

type N95) or a self-contained breathing apparatus for emergencies.[8]

Q4: Is 3,5-Difluorobenzonitrile waste considered hazardous?

A4: Yes. All waste containing 3,5-Difluorobenzonitrile must be treated as hazardous waste.

[10] Its disposal is governed by federal, state, and local regulations, such as those under the

Resource Conservation and Recovery Act (RCRA) in the United States.[11] Improper disposal

can lead to severe environmental and health consequences.
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Table 1: Chemical Properties and Hazard Classifications

Property Value

CAS Number 64248-63-1[2][4][12]

Appearance
White to almost white solid (powder or crystal)

[1][3][12]

Melting Point 84 - 88 °C / 185 - 190.4 °F[5][7]

Boiling Point 160 °C / 320 °F[7][12]

GHS Signal Word Warning[4][6]

Hazard Statements

H301/H302 (Toxic/Harmful if swallowed), H312

(Harmful in contact with skin), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H332 (Harmful if inhaled), H335 (May

cause respiratory irritation), H412 (Harmful to

aquatic life with long lasting effects)[2][3][4][5]

Troubleshooting and Experimental Protocols
Q5: How do I handle a small spill of solid 3,5-Difluorobenzonitrile in the lab?

A5: For minor spills, follow this containment and cleanup protocol:

Protocol: Small Spill Cleanup

Ensure Safety: Alert personnel in the immediate area. Ensure the area is well-ventilated.

Wear all required PPE (goggles, gloves, lab coat, respirator).[2]

Containment: Prevent the powder from spreading. Avoid generating dust during cleanup.[2]

Cleanup: Use dry cleanup procedures.[2] Gently sweep or scoop the spilled solid material

into a suitable, clearly labeled container for hazardous waste. Do not use water to wash the

area until all solid material is collected, as this can spread contamination.
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Decontamination: After the solid is removed, decontaminate the area with a suitable solvent,

followed by soap and water. Collect all cleaning materials (wipes, etc.) as hazardous waste.

Disposal: Seal the container holding the spilled material and cleaning waste. Label it clearly

as "Hazardous Waste: 3,5-Difluorobenzonitrile" and store it in a designated satellite

accumulation area for pickup by a licensed waste disposal service.[2]

Q6: What is the procedure for a major spill or release?

A6: In the event of a major spill:

Evacuate: Immediately clear the area of all personnel and move upwind to avoid inhalation.

[2]

Alert: Notify your institution's emergency services or Environmental Health & Safety (EHS)

department immediately. Provide them with the location and nature of the hazard.[2]

Secure the Area: Prevent entry into the contaminated zone.

Professional Cleanup: Do not attempt to clean up a major spill yourself. Only personnel

trained in hazardous material response should manage the cleanup.

Q7: How should I collect and store 3,5-Difluorobenzonitrile waste prior to disposal?

A7: Proper collection and storage are critical to ensure safety and compliance.

Containers: Use only compatible, non-reactive containers that are in good condition and can

be securely sealed.[2]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "3,5-Difluorobenzonitrile".

Storage: Keep waste containers tightly closed and store them in a designated, well-

ventilated, and secure satellite accumulation area.[2][5] Store away from incompatible

materials.

Disposal: Arrange for the disposal of the waste through your institution's EHS department or

a licensed hazardous waste disposal contractor. Do not pour this chemical down the drain or
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dispose of it in regular trash.[7]

Waste Management Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of 3,5-Difluorobenzonitrile waste.

Start: Waste Generation

Identify Waste as
3,5-Difluorobenzonitrile

Is the waste hazardous?

Always Yes

Collect in a Labeled,
Compatible Container

Store in Designated
Satellite Accumulation Area

Spill or Emergency?

Follow Emergency
Spill Protocol

Yes

Arrange Pickup by
Authorized Waste Service

No

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for managing 3,5-Difluorobenzonitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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